Cas no 115566-02-4 (2H-Pyran-2-acetamide,tetrahydro-N-[(2R,3S)-2-hydroxy-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E,6S)-6-hydroxy-3,5-dimethyl-4-hepten-1-yl]-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-3-methyl-4-oxobutyl]-3-methyl-6-[(3E)-2-oxo-3-penten-1-yl]-,(2S,3S,6R)-)

• Product Name: 2H-Pyran-2-acetamide,tetrahydro-N-[(2R,3S)-2-hydroxy-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E,6S)-6-hydroxy-3,5-dimethyl-4-hepten-1-yl]-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-3-methyl-4-oxobutyl]-3-methyl-6-[(3E)-2-oxo-3-penten-1-yl]-,(2S,3S,6R)-
• CAS No: 115566-02-4
• MF: C₄₀H₆₈N₂O₈
• MW: 704.983
• CID: 180545
• PubChem ID: 6048582
• Update Time: 2024-02-29

2H-Pyran-2-acetamide,tetrahydro-N-[(2R,3S)-2-hydroxy-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E,6S)-6-hydroxy-3,5-dimethyl-4-hepten-1-yl]-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-3-methyl-4-oxobutyl]-3-methyl-6-[(3E)-2-oxo-3-penten-1-yl]-,(2S,3S,6R)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-acetamide,tetrahydro-N-[(2R,3S)-2-hydroxy-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E,6S)-6-hydroxy-3,5-dimethyl-4-hepten-1-yl]-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-3-methyl-4-oxobutyl]-3-methyl-6-[(3E)-2-oxo-3-penten-1-yl]-,(2S,3S,6R)-
• Bis A, Bistramide A, Tetrahydro-N-[2-hydroxy-4-[[3-[8-(6-hydroxy-3,5-dimethyl-4-heptenyl)-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-3-methyl-4-oxobutyl]-3-methyl-6-(2-oxo-3-pentenyl)-2H-pyran-2-acetamide
• 2H-Pyran-2-acetamide,tetrahydro-N-[(2R,3S)-2-hydroxy-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E,6S)-6-hydroxy-3,5-dimethyl-4-hepten-1-yl]
• 2H-Pyran-2-acetamide,tetrahydro-N-[(2R,3S)-2-hydroxy-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E,6S)-6-hydroxy-3,5-dimethyl-4-hepten-1-yl]-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-3-methyl-4-oxobutyl]-
• 3-hydroxy-N-[3-[8-[(E)-6-hydroxy-3,5-dimethylhept-4-enyl]-3-methyl-1,7-dioxaspiro[5.5]undecan-2-yl]propyl]-2-methyl-4-[[2-[3-methyl-6-[(Z)-2-oxopent-3-enyl]oxan-2-yl]acetyl]amino]butanamide
• bistratene A
• Bistramide A
• Tetrahydro-N-[2-hydroxy-4-[[3-[8-(6-hydroxy-3,5-dimethyl-4-heptenyl)-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-3-methyl-4-oxobutyl]-3-methyl-6-(2-oxo-3-pentenyl)-2H-pyran-2-acetamide
• Bis A, Bistramide A, Tetrahydro-N-[2-hydroxy-4-[[3-[8-(6-hydroxy-3,5-dimethyl-4-heptenyl)-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-3-methyl-4-oxobutyl]-3-methyl-6-(2-oxo-3-pentenyl)-2H-pyran-2-acetamide
• DTXSID101029630
• 115566-02-4
• (2S,3R)-3-hydroxy-N-[3-[(2R,3S,6S,8S)-8-[(E,3S,6S)-6-hydroxy-3,5-dimethylhept-4-enyl]-3-methyl-1,7-dioxaspiro[5.5]undecan-2-yl]propyl]-2-methyl-4-[[2-[(2S,3S,6R)-3-methyl-6-[(E)-2-oxopent-3-enyl]oxan-2-yl]acetyl]amino]butanamide
• 2fxu
• 2H-Pyran-2-acetamide, tetrahydro-N-(2-hydroxy-4-((3-(8-(6-hydroxy-3,5-dimethyl-4-heptenyl)-3-methyl-1,7-dioxaspiro(5.5)undec-2-yl)propyl)amino)-3-methyl-4-oxobutyl)-3-methyl-6-(2-oxo-3-pentenyl)-
• 2,17,28-Trioxa-13,26-diazatricyclo(14.7.4.16,9)octacosane-14,25-dione, 6-hydroxy-18-(6-hydroxy-3,5-dimethyl-4-heptenyl)-8,15,23-trimethyl-3-(2-oxo-3-pentenyl)-

• Inchi： InChI=1S/C40H68N2O8/c1-8-11-32(44)23-34-17-15-27(3)37(48-34)24-38(46)42-25-35(45)30(6)39(47)41-21-10-13-36-28(4)18-20-40(50-36)19-9-12-33(49-40)16-14-26(2)22-29(5)31(7)43/h8,11,22,26-28,30-31,33-37,43,45H,9-10,12-21,23-25H2,1-7H3,(H,41,47)(H,42,46)/b11-8-,29-22+
• InChI Key： HXZRMADPDYFMEB-MLTUFRGDSA-N
• SMILES： CC=CC(=O)CC1CCC(C(O1)CC(=O)NCC(C(C)C(=O)NCCCC2C(CCC3(O2)CCCC(O3)CCC(C)C=C(C)C(C)O)C)O)C

Computed Properties

• Exact Mass: 704.497567
• Monoisotopic Mass: 704.497567
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 50
• Rotatable Bond Count: 18
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143
• XLogP3: 5.2

Experimental Properties

• Density: 1.0675 (rough estimate)
• Boiling Point: 705.5°C (rough estimate)
• Refractive Index: 1.4670 (estimate)

2H-Pyran-2-acetamide,tetrahydro-N-[(2R,3S)-2-hydroxy-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E,6S)-6-hydroxy-3,5-dimethyl-4-hepten-1-yl]-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-3-methyl-4-oxobutyl]-3-methyl-6-[(3E)-2-oxo-3-penten-1-yl]-,(2S,3S,6R)- Security Information

• Hazardous Material transportation number：UN 3462 6.1/PG 2
• Hazard Category Code： 23/24/25
• Safety Instruction： 22-36/37-45
• RTECS：EB8000000
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R23/24/25
• Safety Term：S22-36/37-45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Gamma amino acids and derivatives